Cas no 941917-93-7 (2-8-(4-methoxyphenyl)-3,4-dioxo-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazin-2-ylacetamide)

• Product Name: 2-8-(4-methoxyphenyl)-3,4-dioxo-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazin-2-ylacetamide
• CAS No: 941917-93-7
• MF: C₁₄H₁₅N₅O₄
• MW: 317.300002336502
• CID: 5811899
• PubChem ID: 16898211
• Update Time: 2025-06-20

2-8-(4-methoxyphenyl)-3,4-dioxo-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazin-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• Imidazo[2,1-c][1,2,4]triazine-2(6H)-acetamide, 3,4,7,8-tetrahydro-8-(4-methoxyphenyl)-3,4-dioxo-
• AKOS024640518
• 2-[8-(4-methoxyphenyl)-3,4-dioxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl]acetamide
• 2-(8-(4-methoxyphenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide
• F2334-0251
• 941917-93-7
• 2-8-(4-methoxyphenyl)-3,4-dioxo-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazin-2-ylacetamide

• Inchi： 1S/C14H15N5O4/c1-23-10-4-2-9(3-5-10)17-6-7-18-12(21)13(22)19(8-11(15)20)16-14(17)18/h2-5H,6-8H2,1H3,(H2,15,20)
• InChI Key： KYDCWDAJEYZGDH-UHFFFAOYSA-N
• SMILES： N1(CC(N)=O)C(=O)C(=O)N2CCN(C3=CC=C(OC)C=C3)C2=N1

Computed Properties

• Exact Mass: 317.11240398g/mol
• Monoisotopic Mass: 317.11240398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• Boiling Point: 540.3±60.0 °C(Predicted)
• pka: 15.16±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-8-(4-methoxyphenyl)-3,4-dioxo-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazin-2-ylacetamide

Introduction to Compound with CAS No. 941917-93-7 and Product Name: 2-8-(4-methoxyphenyl)-3,4-dioxo-2H,3H,4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazin-2-ylacetamide

The compound with the CAS number 941917-93-7 and the product name 2-8-(4-methoxyphenyl)-3,4-dioxo-2H,3H,4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazin-2-ylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The compound belongs to a class of heterocyclic molecules that exhibit a unique combination of biological activities, making it a promising candidate for further research and development.

Recent studies have highlighted the importance of imidazo[2,1-c][1,2,4]triazine derivatives in the development of novel therapeutic agents. These compounds are known for their ability to interact with various biological targets, including enzymes and receptors involved in critical cellular processes. The presence of a 4-methoxyphenyl substituent in the molecular structure of this compound adds an additional layer of complexity and functionality, which may contribute to its pharmacological properties. This substitution pattern is often employed in drug design to enhance binding affinity and metabolic stability.

The 3,4-dioxo moiety within the imidazo[2,1-c][1,2,4]triazine core is another key feature that influences the compound's reactivity and biological activity. This group is frequently found in bioactive molecules and has been shown to play a crucial role in modulating enzyme activity and receptor binding. The structural framework of this compound provides a rich scaffold for further chemical modifications, allowing researchers to fine-tune its pharmacological profile.

In the realm of medicinal chemistry, the synthesis and characterization of such complex molecules are essential steps toward developing new drugs. The acetamide functional group at the 2-position of the imidazo[2,1-c][1,2,4]triazine ring is particularly noteworthy as it can serve as a site for further derivatization. This flexibility allows chemists to explore various structural analogs with different biological activities. The acetamide group is also known to enhance solubility and bioavailability, which are critical factors in drug development.

Current research in pharmaceutical chemistry increasingly focuses on identifying novel molecular entities that can modulate key biological pathways involved in diseases such as cancer, inflammation, and neurodegeneration. The compound with CAS no. 941917-93-7 has shown promise in preliminary studies as a potential lead molecule for further development. Its unique structural features make it an attractive candidate for investigation by synthetic chemists and biologists alike.

The imido[2,1-c][1,2,4]triazine core is a privileged scaffold that has been extensively studied for its biological activity. This heterocyclic system is capable of forming multiple hydrogen bonds with biological targets due to its rich network of nitrogen atoms. Such interactions are often crucial for achieving high affinity and selectivity in drug design. The compound's molecular architecture is designed to maximize these interactions while maintaining structural integrity under physiological conditions.

One of the most compelling aspects of this compound is its potential for further optimization through structure-activity relationship (SAR) studies. By systematically modifying various functional groups within the molecule, researchers can identify which structural features contribute most significantly to its biological activity. This approach has been instrumental in the development of many successful drugs over the years.

The methoxyphenyl substituent at position 8 of the imidazo[2,1-c][1,2,4]triazine ring is particularly interesting from a pharmacological standpoint. This aromatic group can influence both the electronic properties of the molecule and its interaction with biological targets. The methoxy group introduces a hydroxyl moiety that can participate in hydrogen bonding or form π-stacking interactions with receptors or enzymes. These interactions can significantly impact the compound's binding affinity and selectivity.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive wet-lab experiments. By leveraging tools such as molecular docking and quantum mechanical calculations, scientists can gain insights into how this compound might interact with its target proteins or enzymes. These computational studies have already provided valuable guidance for optimizing the pharmacological properties of this molecule.

The synthesis of complex heterocyclic compounds like 2-8-(4-methoxyphenyl)-3-hydroxyimido[5-i][1 , 24-triazin - 5 - yl - acetic acid amide involves multiple steps and requires careful planning to ensure high yield and purity. Modern synthetic methodologies have made it possible to construct intricate molecular frameworks efficiently while minimizing side reactions. The use of advanced techniques such as transition-metal catalysis and flow chemistry has further streamlined the synthesis process.

In conclusion,941917 - 93 - 7 represents an exciting opportunity for researchers interested in developing novel therapeutic agents based on imidazo[21c][14triazin - 5 ylacetamide scaffolds . Its unique structural features , combined with its potential for further optimization , make it a promising candidate for future studies . As our understanding of biological pathways continues to grow , compounds like this one will play an increasingly important role in addressing unmet medical needs . p >